Cas no 1353966-77-4 ([1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester)

• Product Name: [1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester
• CAS No: 1353966-77-4
• MF: C₁₃H₂₃ClN₂O₃
• MW: 290.786322832108
• CID: 2160284
• Update Time: 2025-10-29

[1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester
• tert-Butyl ((1-(2-chloroacetyl)pyrrolidin-3-yl)methyl)(methyl)carbamate
• AM93558
• [1-(2-Chloroacetyl)pyrrolidin-3-ylmethyl]methylcarbamic acid tert-butyl ester

• Inchi： 1S/C13H23ClN2O3/c1-13(2,3)19-12(18)15(4)8-10-5-6-16(9-10)11(17)7-14/h10H,5-9H2,1-4H3
• InChI Key： RQMRSHLXOMNULD-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(CN(C(=O)OC(C)(C)C)C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Topological Polar Surface Area: 49.8

Additional information on [1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester

[1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 1353966-77-4, named [1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and potential therapeutic benefits. In this article, we will delve into its structure, synthesis, applications, and the latest research findings associated with it.

[1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl] is a key structural component of this compound, characterized by a pyrrolidine ring substituted with a chloroacetyl group at the 2-position. The pyrrolidine ring, a five-membered saturated cyclic amine, serves as a versatile scaffold in organic synthesis. The presence of the chloroacetyl group introduces additional functional diversity, enabling this compound to participate in various chemical reactions. The methyl-carbamic acid tert-butyl ester moiety further enhances its reactivity and stability, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the potential of this compound as a precursor for the development of novel pharmaceutical agents. Its ability to undergo selective transformations under mild conditions has made it an attractive candidate for use in multi-step synthesis pathways. For instance, researchers have explored its application in the construction of complex heterocyclic frameworks, which are essential components of many bioactive compounds.

The synthesis of [1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester involves a series of well-established organic reactions. The starting material is typically derived from pyrrolidine derivatives, which are subjected to acylation followed by chlorination to introduce the chloroacetyl group. The subsequent introduction of the methyl-carbamic acid tert-butyl ester group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of peptide-based drugs. The methyl-carbamic acid tert-butyl ester group acts as a protecting group during peptide synthesis, ensuring that the reactive amino group remains unexposed until the final stages of the process. This feature is particularly advantageous in solid-phase peptide synthesis (SPPS), where precise control over reactivity is crucial for achieving high yields and product purity.

Recent advancements in asymmetric catalysis have further expanded the utility of this compound. By incorporating chiral auxiliaries or using enantioselective catalysts, researchers have been able to synthesize enantiomerically enriched derivatives of this compound. These enantiomerically pure compounds are invaluable for studying stereochemical effects on biological activity and for developing chiral pharmaceutical agents.

In addition to its role as an intermediate, [1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester has also been investigated for its potential as a bioisostere in drug design. Bioisosteres are structural analogs that retain similar biological activity but differ in their physical or chemical properties. By replacing certain functional groups with bioisosteric equivalents, researchers can optimize drug candidates for improved pharmacokinetic profiles or reduced toxicity.

The latest research findings suggest that this compound may play a role in modulating cellular signaling pathways involved in inflammation and immune response. Preclinical studies have demonstrated that derivatives of this compound exhibit anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead molecule for developing novel anti-inflammatory agents.

In conclusion, [1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester is a versatile and valuable compound with wide-ranging applications in organic synthesis and drug development. Its unique structural features and reactivity make it an indispensable tool for researchers working at the forefront of medicinal chemistry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to remain an important focus area for future investigations.